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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Perfluorodecyl)ethyl acrylate, identified by CAS number 17741-60-5, is a specialized
acrylate monomer notable for its long perfluorinated alkyl chain. This structural feature imparts
unique and highly desirable properties, including significant hydrophobicity, oleophobicity, and
low surface energy. The presence of the acrylate group allows it to serve as a versatile building
block in free-radical polymerization, leading to the creation of advanced polymers with tailored
characteristics. These polymers find applications in a wide range of fields, from repellent
surface coatings and advanced textiles to specialty sealants and biomedical devices.[1][2] This
guide provides a detailed overview of the core physical properties of the 2-
(Perfluorodecyl)ethyl acrylate monomer, outlines standard experimental protocols for their
determination, and presents a logical workflow for its physical characterization.

Core Physical Properties

The essential physical and chemical properties of 2-(Perfluorodecyl)ethyl acrylate are
summarized below. Data has been aggregated from various chemical suppliers and databases.
It is important to note the minor discrepancies in reported molecular formula and weight, which
may be attributed to different isotopic considerations or the specific grade of the material.
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Property Value Source(s)
CAS Number 17741-60-5 [2]
Molecular Formula C1s5H7F2102 [2]
Molecular Weight 618.18 g/mol [2]

Melting Point 48 - 53 °C [1]

Boiling Point 122 °C @ 4 mmHg [1]

Density 1.62 g/mL @ 25 °C

Refractive Index (n25/D) 133 @ 25°C

Flash Point >110 °C (>230 °F) [3]

N Slightly soluble in Chloroform,
Solubility [3]
Ethyl Acetate, Methanol

Storage Temperature 2-8°C [2]

Note: Some sources may list alternative molecular formulas and weights, such as C17H7F2502
with a molecular weight of 718.19 g/mol , which corresponds to 2-(Perfluorododecyl)ethyl
acrylate.[4] The data presented here corresponds to the decyl (C10) derivative.

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for measuring the key physical
properties of organic monomers like 2-(Perfluorodecyl)ethyl acrylate.

Melting Point Determination (Capillary Method)

The melting point, a crucial indicator of purity, is determined as a range from the initial to the
final melting temperature.[5] The capillary tube method is a standard and widely accepted
technique.[6]

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7]
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e Glass capillary tubes (sealed at one end)

e Thermometer or digital temperature probe

o Mortar and pestle (if sample is not a fine powder)
Procedure:

e Sample Preparation: A small amount of the solid monomer is finely ground, if necessary, and
packed into the open end of a capillary tube to a height of approximately 2-3 mm. The tube is
tapped gently to ensure the sample is compact at the sealed bottom.[8]

o Apparatus Setup: The capillary tube is placed into the heating block or affixed to the
thermometer in a Thiele tube apparatus.[7]

e Heating: The apparatus is heated rapidly to a temperature approximately 10-15°C below the
expected melting point. The heating rate is then reduced to a slow and steady 1-2°C per
minute to ensure thermal equilibrium.

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the initial melting point. The temperature at which the entire sample becomes a
clear liquid is recorded as the final melting point.[9] For pure crystalline compounds, this
range is typically narrow (0.5-1.0°C).

Boiling Point Determination (Reduced Pressure)

Given that the monomer's boiling point is provided at a reduced pressure (4 mmHg), a vacuum
distillation setup is required. This technique prevents thermal decomposition that might occur at
the higher temperatures needed for boiling at atmospheric pressure.

Apparatus:
e Round-bottom flask
« Distillation head with a thermometer port

e Condenser
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e Receiving flask

e Heat source (heating mantle)

e Vacuum pump and pressure gauge (manometer)
Procedure:

e Setup: The monomer is placed in the round-bottom flask with boiling chips. The distillation
apparatus is assembled and connected to a vacuum pump.

o Pressure Regulation: The system is evacuated, and the pressure is carefully regulated to the
desired level (e.g., 4 mmHg) using the vacuum pump and monitored with the manometer.

» Heating: The sample is heated gently and uniformly.

e Observation: The temperature is monitored closely. The boiling point is the temperature at
which the liquid boils and a stable ring of condensate is observed on the thermometer bulb,
which remains constant during the distillation process. This temperature is recorded along
with the corresponding pressure.[10]

Density Measurement (Pychometer Method)

A pycnometer, or specific gravity bottle, is a flask with a precisely known volume used to
determine the density of a liquid with high accuracy.[11]

Apparatus:

e Pycnometer of a known volume (e.g., 25 mL or 50 mL)
e Analytical balance (accurate to £0.0001 g)

e Thermostatic bath

Procedure:

o Mass of Empty Pycnometer: The clean, dry pycnometer is weighed accurately on the
analytical balance (M1).[11]
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Mass of Pycnometer with Sample: The pycnometer is filled with the liquid monomer, ensuring
no air bubbles are trapped. The flask is stoppered, and any excess liquid is carefully wiped
from the exterior. The filled pycnometer is then placed in a thermostatic bath to bring it to the
desired temperature (e.g., 25°C). Once thermal equilibrium is reached, it is re-weighed (M2).
[12]

Calculation: The mass of the monomer is calculated (M_sample = Mz - M1). The density (p)
is then determined using the known volume of the pycnometer (V) with the formula: p = (M2 -
M) / V[11]

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a fundamental physical property that measures how light propagates

through a substance. It is highly sensitive to purity, temperature, and wavelength.[13]

Apparatus:

Abbe refractometer
Constant temperature water circulator
Light source (typically a sodium D-line lamp, 589 nm)

Pipette

Procedure:

Calibration: The refractometer is calibrated using a standard of known refractive index (e.g.,
distilled water).

Sample Application: The prism of the refractometer is cleaned. A few drops of the liquid
monomer are placed on the lower prism using a pipette, and the prisms are closed.[14]

Temperature Control: The sample is allowed to equilibrate to the standard measurement
temperature (e.g., 25°C) using the connected water circulator.[13]

Measurement: The user looks through the eyepiece and adjusts the instrument to bring the
dividing line between the light and dark fields into sharp focus and exactly on the crosshairs.
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[14]

e Reading: The refractive index is read directly from the instrument's scale to four decimal
places. The temperature of the measurement is always recorded.[13]

Solubility Assessment

Solubility is typically determined qualitatively or quantitatively by observing the dissolution of a
solute in a solvent.

Apparatus:

Test tubes or vials with stoppers

Graduated cylinders or pipettes

Vortex mixer and/or shaker

Water bath (for temperature control)

Procedure (Qualitative):

Sample Preparation: A small, measured amount of the monomer (e.g., 0.1 g) is placed into a
test tube.[15]

» Solvent Addition: A measured volume of the solvent to be tested (e.g., 1 mL of chloroform) is
added.

e Mixing: The mixture is agitated vigorously using a vortex mixer and observed. If the solid
does not dissolve, the tube can be gently warmed in a water bath.[15]

» Observation: The solubility is categorized based on visual inspection (e.g., soluble, partially
soluble, slightly soluble, insoluble). For 2-(Perfluorodecyl)ethyl acrylate, this would be
repeated for solvents like chloroform, ethyl acetate, and methanol.[3]

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a monomer like 2-(Perfluorodecyl)ethyl acrylate.
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Workflow for Physical Characterization of Monomer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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